Cas no 143896-77-9 (D-Valine,N-(1-oxobutyl)- (9CI))

• Product Name: D-Valine,N-(1-oxobutyl)- (9CI)
• CAS No: 143896-77-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 108532
• PubChem ID: 13041220
• Update Time: 2025-09-28

D-Valine,N-(1-oxobutyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Valine,N-(1-oxobutyl)- (9CI)
• SCHEMBL6256412
• EN300-740838
• 2-BUTANAMIDO-3-METHYLBUTANOIC ACID
• AKOS017276684
• 143896-77-9
• AKOS000158435

• Inchi： 1S/C9H17NO3/c1-4-5-7(11)10-8(6(2)3)9(12)13/h6,8H,4-5H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： XFBGKIUQJKBFIO-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)NC(CCC)=O)=O

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives